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Compound of Interest

Compound Name: Nitrosodifluoroamine

Cat. No.: B15485160

Topic: Stabilization of Nitrosodifluoroamine in Solution

For: Researchers, scientists, and drug development professionals.

Introduction

This technical support center provides information regarding the handling and stability of
Nitrosodifluoroamine (Fz2N20). Our goal is to address potential issues encountered during
experimental work involving this compound.

Frequently Asked Questions (FAQS)

Q1: What is Nitrosodifluoroamine?

Nitrosodifluoroamine, also known as N,N-difluoronitrous amide, is an inorganic compound
with the chemical formula F2N2O. It is a fluorinated nitrosamine.

Q2: 1 am having trouble preparing a stable solution of Nitrosodifluoroamine at room
temperature. What am | doing wrong?

Based on available scientific literature, Nitrosodifluoroamine is a highly unstable compound.
It is synthesized at cryogenic temperatures (-196 °C) and has been observed to decompose at
temperatures above -140 °C[1]. Therefore, it is not expected to be stable in solution at or near
room temperature. Any attempt to prepare such a solution would likely result in rapid
decomposition.
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Q3: Are there any known stabilizing agents for Nitrosodifluoroamine in solution?

Due to the inherent instability of Nitrosodifluoroamine at temperatures above -140 °C, there
Is no information in the scientific literature regarding stabilizing agents for this compound in
solution under typical laboratory conditions[1]. The focus of the available research has been on
its synthesis and characterization at very low temperatures.

Q4: What are the decomposition products of Nitrosodifluoroamine?

The decomposition of Nitrosodifluoroamine above -140 °C has been reported to yield

tetrafluorohydrazine (Nz2F4) and nitric oxide (NO)[1].
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Experimental Protocols

Synthesis of Nitrosodifluoroamine
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The synthesis of Nitrosodifluoroamine has been described in the literature and involves the
reaction of nitrous oxide (N20) with fluorine (F2) under UV irradiation at cryogenic
temperatures[1].

o Reactants: Nitrous oxide (N20) and Fluorine (F2)
e Conditions: UV irradiation at -196 °C
e Initial Product: Nitrosodifluoroamine (F2N20)

Important Safety Note: This synthesis involves highly reactive and hazardous materials and
should only be attempted by experienced researchers in a specialized laboratory equipped to
handle such substances at cryogenic temperatures.

Diagrams

Decomposition Pathway of Nitrosodifluoroamine
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Caption: Decomposition of Nitrosodifluoroamine at elevated temperatures.

Experimental Workflow for Nitrosodifluoroamine Synthesis
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Reactants
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Caption: Synthesis of Nitrosodifluoroamine from N20 and F-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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